Cas no 955777-31-8 (4-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide
• CAS No: 955777-31-8
• MF: C₂₀H₂₅FN₂O₂S
• MW: 376.488107442856
• CID: 6530236
• Update Time: 2025-05-24

4-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide
• 4-fluoro-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzenesulfonamide

• Inchi： 1S/C20H25FN2O2S/c1-2-13-23-14-3-4-17-15-16(5-10-20(17)23)11-12-22-26(24,25)19-8-6-18(21)7-9-19/h5-10,15,22H,2-4,11-14H2,1H3
• InChI Key： XSCJOOKSYGGCHH-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2C=CC3=C(C=2)CCCN3CCC)(=O)=O)=CC=C(F)C=C1

Additional information on 4-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide

Chemical Profile of 4-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide (CAS No. 955777-31-8)

4-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide, identified by the CAS number 955777-31-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research for potential therapeutic applications. The structural framework of this molecule integrates several key pharmacophoric elements, including a benzene sulfonamide moiety and a tetrahydroquinoline scaffold, which are known to contribute to its interaction with biological targets.

The benzene sulfonamide group (benzene-1-sulfonamide) is a well-documented pharmacophore in drug discovery, frequently employed in the development of kinase inhibitors, anti-inflammatory agents, and other therapeutic modalities. Its presence in 4-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide suggests that the compound may possess inhibitory properties against various enzymes and receptors. The fluorine atom substitution at the para position of the benzene ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design.

The tetrahydroquinoline moiety (tetrahydroquinolin-6-yl) is another significant component of this compound. Tetrahydroquinolines are known for their role in modulating biological pathways associated with neurological disorders, cancer, and infectious diseases. The specific substitution pattern at the 6-position of the tetrahydroquinoline ring influences its binding affinity and selectivity towards target proteins. In recent years, derivatives of tetrahydroquinolines have been extensively studied for their potential as antitumor agents and central nervous system (CNS) therapeutics.

The ethyl chain linking the sulfonamide group to the tetrahydroquinoline scaffold introduces additional conformational flexibility to the molecule. This feature can be exploited to optimize binding interactions with biological targets by fine-tuning the spatial orientation and accessibility of key functional groups. The propyl substituent on the tetrahydroquinoline ring further modulates the electronic properties and steric environment of the molecule, potentially enhancing its pharmacological activity.

4-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide (CAS No. 955777-31-8) has been investigated in several preclinical studies for its potential therapeutic effects. Research indicates that this compound may exhibit inhibitory activity against certain kinases and transcription factors involved in cancer progression. The combination of the benzene sulfonamide and tetrahydroquinoline moieties appears to synergize in modulating signaling pathways that are critical for cell proliferation and survival. Additionally, preliminary studies suggest that this molecule may have anti-inflammatory properties by interacting with nuclear factor kappa B (NFκB) signaling pathways.

The fluorine substitution at the benzene ring not only enhances lipophilicity but also contributes to metabolic stability by reducing susceptibility to oxidative degradation. This characteristic is particularly advantageous for drug candidates intended for long-term therapeutic use. Furthermore, the structural complexity of 4-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide allows for further derivatization and optimization to improve pharmacokinetic profiles and target specificity.

In recent advancements in medicinal chemistry, computational methods such as molecular docking and virtual screening have been employed to identify potential binding interactions between 4-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide (CAS No. 955777-31-8) and biological targets. These studies have provided valuable insights into its mechanism of action and have guided the design of more potent analogs. For instance, computational modeling has revealed that the sulfonamide group interacts favorably with hydrophobic pockets on target proteins, while the tetrahydroquinoline scaffold forms critical hydrogen bonds with polar residues.

The synthesis of 4-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include Suzuki-Miyaura cross-coupling reactions for constructing the aryl ether linkage between the benzene ring and tetrahydroquinoline moiety. Additionally, nucleophilic substitution reactions are employed to introduce the sulfonamide group at the desired position on the benzene ring.

The fluorine atom at the para position is introduced through halogen exchange or direct fluorination techniques under controlled conditions. These methods ensure regioselectivity and minimize side reactions that could compromise the integrity of the molecule's functional groups. Purification techniques such as column chromatography are utilized to isolate 4-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin)-6 - yl)ethylbenzene - 1 - sulfonamide (CAS No. 955777 - 31 - 8) in high purity for subsequent biological evaluation.

Evaluation of 4-fluoro-N - 2 - ( 1 - propyl - 1 , 2 , 3 , 4 - tetrahy dro quinolin - 6 - yl ) eth ylb en z e ne - 1 - sul fon am ide (CAS No . 955777 - 31 - 8) has been conducted using both in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit specific kinases with high selectivity over closely related enzymes. This selectivity is crucial for minimizing off-target effects and reducing adverse side effects in therapeutic applications.

In vivo studies have provided further evidence of its pharmacological activity by demonstrating dose-dependent reductions in tumor growth in animal models of cancer. Additionally , preliminary toxicology studies indicate that this compound exhibits a favorable safety profile at therapeutic doses . These findings support its potential as a lead compound for further development into an anticancer therapy .

The structural features of 4-fluoro-N - 2 - ( 1 - prop y l - 1 , 2 , tetr ah ydro quin o lin ) eth ylb en z e ne sul fon am ide (CAS No . ) make it an attractive candidate for further optimization . By modifying substituents on either or , researchers can fine-tune its pharmacological properties to enhance potency , selectivity , an d . Additionally , exploring alternative scaffolds derived from or could lead novel derivatives with improved profiles . p > < p > As research i n advances , it i s expected that will continue be as a i n discovery efforts . Its unique structural an d make it a versatile tool for designing molecules with targeted biological activities . Future studies will focus on elucidating its mechanism action an d exploring its potential use i n therapeutic settings . p >